Cas no 1806817-83-3 (4-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 4-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806817-83-3
• MF: C₉H₈ClF₂N₃
• MW: 231.629727363586
• CID: 4810437
• Update Time: 2025-08-03

4-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H8ClF2N3/c10-4-5-3-7(14)6(1-2-13)8(15-5)9(11)12/h3,9H,1,4H2,(H2,14,15)
• InChI Key： KVIWBMCYLVXABX-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=C(CC#N)C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile

Introduction to 4-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806817-83-3) and Its Applications in Modern Chemical Biology

4-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile, identified by its CAS number 1806817-83-3, is a highly versatile intermediate compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their broad spectrum of biological activities and pharmacological properties. The structural features of this molecule, particularly the presence of an amino group, a chloromethyl substituent, and a difluoromethyl group, make it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

The amino group at the 4-position of the pyridine ring provides a nucleophilic site that can be readily functionalized through various chemical reactions, such as coupling with carboxylic acids or esters to form amides, or participation in condensation reactions to form cyclic structures. This reactivity is particularly useful in drug discovery efforts where the introduction of specific functional groups can modulate biological activity and improve pharmacokinetic properties.

The chloromethyl group at the 6-position introduces a reactive electrophilic center that can undergo nucleophilic substitution reactions. This feature allows for further derivatization of the molecule, enabling the construction of more intricate scaffolds. For instance, it can be converted into alcohols or amines through nucleophilic attack, expanding its utility in medicinal chemistry libraries.

The difluoromethyl group at the 2-position is a key structural element that has been extensively studied for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. Difluoromethylation is a well-documented strategy in drug development, as it can increase lipophilicity and resistance to enzymatic degradation. The presence of this moiety in 4-amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile suggests that it may be particularly valuable for generating compounds with improved pharmacological properties.

4-Amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile has found applications in various areas of chemical biology and pharmaceutical research. One notable area is the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine core is a common motif in kinase inhibitors due to its ability to interact with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The combination of an amino group, a chloromethyl group, and a difluoromethyl group provides multiple opportunities for optimization to achieve high selectivity and potency against target kinases.

In recent years, there has been growing interest in developing small-molecule modulators of protein-protein interactions (PPIs), which play crucial roles in many biological processes. The unique structural features of 4-amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile make it an attractive candidate for designing PPI inhibitors. The amino group can be used to form salt bridges or hydrogen bonds with protein surfaces, while the chloromethyl group can participate in covalent interactions or be further functionalized to enhance binding affinity. Additionally, the difluoromethyl group can improve solubility and metabolic stability, making it easier to develop orally bioavailable PPI inhibitors.

Another emerging application of this compound is in the field of fragment-based drug design (FBDD). FBDD involves identifying small-molecule fragments that bind weakly to target proteins and then iteratively optimizing these fragments to produce high-affinity inhibitors. The structural diversity offered by 4-amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile makes it an excellent starting point for generating novel fragments with unique binding properties. By leveraging its reactive sites and functional groups, researchers can rapidly explore chemical space and identify promising candidates for further development.

The synthesis of 4-amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile involves multi-step organic transformations that highlight its synthetic utility. Typically, the preparation starts from commercially available pyridine derivatives followed by sequential functionalization at specific positions using established synthetic methodologies. For example, nucleophilic substitution reactions can be employed to introduce the amino group at the 4-position, while directed ortho-metalation strategies can be used to install the difluoromethyl group at the 2-position. The chloromethylation step introduces the reactive chloromethyl moiety at the 6-position through electrophilic addition or other suitable methods.

The versatility of 4-amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile extends beyond its use as an intermediate in drug discovery. It has also been explored as a precursor for materials science applications, where its unique electronic properties make it suitable for developing organic semiconductors or ligands for metal-catalyzed reactions. The presence of multiple functional groups allows for fine-tuning of electronic properties through further derivatization, making it a valuable candidate for designing advanced materials with tailored characteristics.

In conclusion, 4-amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806817-83-3) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its structural features enable diverse applications in drug discovery, including kinase inhibition, PPI modulation, and fragment-based drug design. The compound's synthetic utility also makes it valuable for materials science applications where its electronic properties can be leveraged for developing advanced materials. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like 4-amino-6-(chloromethyl)-2-(difluoromethyl)pyridine-3-acetonitrile will undoubtedly play an increasingly important role in shaping the future of chemical biology and medicine.